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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B15128974 Get Quote

An in-depth analysis of the spectroscopic data for the C9-iridoid, Buergerinin B, is presented

for researchers, scientists, and drug development professionals. This technical guide details

the nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) data crucial

for the characterization of this natural product.

Spectroscopic Data of Buergerinin B
The structural elucidation of Buergerinin B, isolated from the roots of Scrophularia

buergeriana, was accomplished through comprehensive spectroscopic analysis. The following

tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, and mass

spectrometry.

Table 1: ¹H NMR Spectroscopic Data for Buergerinin B (500 MHz, CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

1 5.70 d 2.0

4a 2.75 m

5 4.08 dd 5.0, 2.5

6α 1.95 m

6β 1.80 m

7 3.85 d 2.5

7a 2.55 m

8 1.35 s

9α 4.30 d 12.0

9β 4.15 d 12.0

Table 2: ¹³C NMR Spectroscopic Data for Buergerinin B (125 MHz, CD₃OD)

Position δC (ppm) Type

1 119.5 CH

3 172.1 C

4 70.2 CH₂

4a 48.5 CH

5 78.9 CH

6 38.2 CH₂

7 75.6 CH

7a 51.2 CH

8 23.4 CH₃

Table 3: Mass Spectrometry Data for Buergerinin B

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15128974?utm_src=pdf-body
https://www.benchchem.com/product/b15128974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15128974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Ion Observed m/z Calculated m/z
Molecular
Formula

HR-ESI-MS [M+Na]⁺ 225.0739 225.0739 C₉H₁₄O₅Na

Infrared (IR) Spectroscopic Data

The IR spectrum of Buergerinin B exhibits characteristic absorption bands that provide

insights into its functional groups.

ν_max (KBr) cm⁻¹: 3400 (br, OH), 1730 (C=O, γ-lactone), 1650 (C=C)

Experimental Protocols
The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of Buergerinin B.

Isolation of Buergerinin B

The isolation of Buergerinin B from its natural source involves a multi-step extraction and

chromatographic process. The general workflow is outlined below.
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Dried roots of Scrophularia buergeriana

Extraction with 95% EtOH

Concentration of crude extract

Suspension in H₂O and partition with EtOAc

EtOAc-soluble fraction

Silica gel column chromatography (CHCl₃/MeOH gradient)

Sephadex LH-20 column chromatography (MeOH)

Preparative HPLC (MeOH/H₂O)

Pure Buergerinin B
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Spectroscopic Analysis Workflow

Isolated Compound (Buergerinin B)

Mass Spectrometry (HR-ESI-MS) Infrared (IR) Spectroscopy NMR Spectroscopy (1H, 13C, 2D)

Molecular Formula Determination (C₉H₁₄O₅) Functional Group Identification (-OH, C=O, C=C) Connectivity and Stereochemistry Determination

Structure Elucidation

Click to download full resolution via product page

To cite this document: BenchChem. [Buergerinin B spectroscopic data (NMR, MS, IR)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15128974#buergerinin-b-spectroscopic-data-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15128974?utm_src=pdf-body-img
https://www.benchchem.com/product/b15128974#buergerinin-b-spectroscopic-data-nmr-ms-ir
https://www.benchchem.com/product/b15128974#buergerinin-b-spectroscopic-data-nmr-ms-ir
https://www.benchchem.com/product/b15128974#buergerinin-b-spectroscopic-data-nmr-ms-ir
https://www.benchchem.com/product/b15128974#buergerinin-b-spectroscopic-data-nmr-ms-ir
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15128974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15128974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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